Cas no 75403-48-4 (1H,7H-Pyrazolo[1,2-a]pyrazole-3-methanaminium,5-(bromomethyl)-N,N,N,2,6-pentamethyl-1,7-dioxo-)

• Product Name: 1H,7H-Pyrazolo[1,2-a]pyrazole-3-methanaminium,5-(bromomethyl)-N,N,N,2,6-pentamethyl-1,7-dioxo-
• CAS No: 75403-48-4
• MF: C₁₃H₁₉BrN₃O₂
• MW: 329.212862253189
• CID: 572793
• PubChem ID: 126515
• Update Time: 2025-04-19

1H,7H-Pyrazolo[1,2-a]pyrazole-3-methanaminium,5-(bromomethyl)-N,N,N,2,6-pentamethyl-1,7-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H,7H-Pyrazolo[1,2-a]pyrazole-3-methanaminium,5-(bromomethyl)-N,N,N,2,6-pentamethyl-1,7-dioxo-
• [7-(bromomethyl)-2,6-dimethyl-3,5-dioxopyrazolo[1,2-a]pyrazol-1-yl]methyl-trimethylazanium
• bromotrimethylammoniobimane
• 1H,7H-Pyrazolo(1,2-a)pyrazole-3-methanaminium, 5-(bromomethyl)-N,N,N,2,6-pentamethyl-1,7-dioxo-
• 3,7-Dimethyl-4-bromomethyl-6-trimethylammoniomethyl-1,5-diazabicyclo(3.3.0)octa-3,6-diene-2,8-dione
• Thiolyte monoquat
• Monobromotrimethylammoniobimane
• 75403-48-4
• DTXSID60226345
• BTMAB

• Inchi： 1S/C13H19BrN3O2/c1-8-10(6-14)15-11(7-17(3,4)5)9(2)13(19)16(15)12(8)18/h6-7H2,1-5H3/q+1
• InChI Key： FGIBLIQLKYAGPD-UHFFFAOYSA-N
• SMILES： BrCC1=C(C)C(N2C(C(C)=C(C[N+](C)(C)C)N21)=O)=O

Computed Properties

• Exact Mass: 328.066064
• Monoisotopic Mass: 328.066064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 40.6